Cas no 72845-38-6 (3-Penten-1-ol,3-methyl-, 1-propanoate)

3-Penten-1-ol,3-methyl-, 1-propanoate structure
72845-38-6 structure
Product Name:3-Penten-1-ol,3-methyl-, 1-propanoate
CAS No:72845-38-6
MF:C9H16O2
MW:156.222143173218
CID:571436
PubChem ID:175213
Update Time:2025-04-19

3-Penten-1-ol,3-methyl-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-1-ol,3-methyl-, 1-propanoate
    • 3-methylpent-3-en-1-yl propionate
    • (3E)-3-methylpent-3-en-1-yl propanoate
    • 3-Methyl-3-penten-1-yl propionate
    • 3-Penten-1-ol, 3-methyl-, propanoate
    • DTXSID20888281
    • 72845-38-6
    • NS00061491
    • 3-Penten-1-ol, 3-methyl-, 1-propanoate
    • Inchi: 1S/C9H16O2/c1-4-8(3)6-7-11-9(10)5-2/h4H,5-7H2,1-3H3
    • InChI Key: ZJPCSTFVJLTLHN-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)CCC(=CC)C

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司